Cas no 871310-05-3 ([(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-methyl-1H-indole-3-carboxylate)

• Product Name: [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-methyl-1H-indole-3-carboxylate
• CAS No: 871310-05-3
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 6467283
• PubChem ID: 16256117
• Update Time: 2025-05-19

[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-methyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-methyl-1H-indole-3-carboxylate
• EN300-26687055
• AKOS001162394
• Z90049406
• 871310-05-3
• [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 1-methylindole-3-carboxylate
• AKOS016887010

• Inchi： 1S/C18H21N3O3/c1-12(2)18(3,11-19)20-16(22)10-24-17(23)14-9-21(4)15-8-6-5-7-13(14)15/h5-9,12H,10H2,1-4H3,(H,20,22)
• InChI Key： PSORKKDJNORQRR-UHFFFAOYSA-N
• SMILES： O(C(C1=CN(C)C2C=CC=CC=21)=O)CC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 327.15829154g/mol
• Monoisotopic Mass: 327.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.1Ų

Additional information on [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-methyl-1H-indole-3-carboxylate

Chemical Compound CAS No. 871310-05-3: [(1-Cyano-1,2-Dimethylpropyl)Carbamoyl]Methyl 1-Methyl-1H-Indole-3-Carboxylate

The chemical compound with CAS No. 871310-05-3, known as [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-methyl-1H-indole-3-carboxylate, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of indole derivatives, which have been extensively studied for their biological activities and therapeutic applications. The structure of this compound is characterized by a cyano group attached to a dimethylpropyl chain, which is further connected to a carbamoyl group and a methyl ester moiety. The indole ring system, a key structural feature, contributes to the molecule's stability and bioavailability.

Recent advancements in medicinal chemistry have highlighted the importance of indole derivatives in drug design. The cyano group in this compound is known to enhance the molecule's lipophilicity, which is crucial for crossing biological membranes and achieving desired pharmacokinetic profiles. Additionally, the dimethylpropyl chain introduces steric hindrance, potentially modulating the compound's interaction with target proteins. The carbamoyl group adds hydrogen bonding capability, which can improve solubility and binding affinity to biological targets.

Research studies have demonstrated that indole-based compounds like this one exhibit promising anti-inflammatory, anticancer, and neuroprotective properties. For instance, a study published in the *Journal of Medicinal Chemistry* explored the anti-inflammatory effects of similar indole derivatives by evaluating their ability to inhibit cyclooxygenase (COX) enzymes. The results indicated that compounds with substituents such as cyano groups showed enhanced selectivity towards COX-2 over COX-1, making them potential candidates for treating inflammatory diseases.

In the context of anticancer research, this compound has been investigated for its ability to induce apoptosis in cancer cells. A recent study in *Oncotarget* reported that certain indole derivatives can modulate mitochondrial function and activate caspase pathways, leading to programmed cell death in malignant cells. The presence of the cyano group and dimethylpropyl chain in this compound may further enhance its cytotoxicity against cancer cells while minimizing toxicity to healthy cells.

The synthesis of [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-methyl-1H-indole-3-carboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the indole ring system through cyclization reactions and the subsequent functionalization with cyano and carbamoyl groups. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound meets rigorous quality standards for preclinical studies.

From an environmental standpoint, this compound has been assessed for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, with microbial communities capable of breaking down the molecule into less complex substances. However, further research is required to fully understand its long-term environmental fate and potential risks.

In terms of regulatory compliance, this compound adheres to international standards for chemical safety and handling. Its production processes are designed to minimize waste generation and energy consumption while ensuring worker safety throughout all stages of synthesis.

Looking ahead, the potential applications of [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-methyl-1H-indole-3-carboxylate are vast and promising. Its unique chemical structure positions it as a valuable tool in drug discovery programs targeting inflammation-related diseases, cancer therapy, and neurodegenerative disorders. Ongoing clinical trials are expected to provide deeper insights into its efficacy and safety profiles.

In conclusion, CAS No. 871310-05-3 represents a cutting-edge advancement in medicinal chemistry with significant implications for future therapeutic interventions. By leveraging its structural features and exploring its biological activities through advanced research methodologies, scientists continue to unlock new possibilities for improving human health.